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Compound of Interest

Compound Name: 4-Methoxy-3,6-dihydro-2H-pyran

Cat. No.: B101811

An In-depth Technical Guide to 4-Methoxy-3,6-dihydro-2H-pyran
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
synthesis of 4-Methoxy-3,6-dihydro-2H-pyran (CAS No. 17327-22-9), a versatile reagent in
organic synthesis.

Core Physicochemical Data

The empirical formula for 4-Methoxy-3,6-dihydro-2H-pyran is CsH1002. Key quantitative data
for this compound are summarized in the table below, providing a ready reference for
experimental planning and execution.

Property Value Conditions

Boiling Point 59 °C at 20 mmHg (lit.)[1][2]
Density 1.022 g/mL at 25 °C (lit.)[1][2]
Refractive Index n20/D 1.462 (lit)[112]

Molecular Weight 114.14 g/mol

Experimental Protocols
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While specific experimental determinations for the boiling point and density of 4-Methoxy-3,6-
dihydro-2H-pyran are not detailed in the public literature, standard laboratory procedures
would be employed. The following represents a generalized protocol for the determination of
these properties.

Synthesis of 4-Methoxy-3,6-dihydro-2H-pyran

An efficient synthesis of 4-methoxy-5,6-dihydro-2H-pyran involves the TiCla driven elimination
of methanol from 4,4-dimethoxytetrahydropyran.[3] To a stirred solution of 4,4-
dimethoxytetrahydropyran in dichloromethane at -78 °C, titanium tetrachloride is added. After
the reaction is complete, the acid catalyst is quenched, and the resulting enol ether, 4-
methoxy-3,6-dihydro-2H-pyran, is purified by distillation.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a substance like 4-Methoxy-3,6-dihydro-2H-pyran, which has a boiling point
reported at reduced pressure, a vacuum distillation setup is required.

Apparatus:

Round-bottom flask

e Heating mantle

¢ Distillation head with a thermometer

e Condenser

¢ Receiving flask

e Vacuum pump

e Manometer

Procedure:

¢ Asample of purified 4-Methoxy-3,6-dihydro-2H-pyran is placed in the round-bottom flask.
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The distillation apparatus is assembled, ensuring all joints are properly sealed to maintain a

vacuum.

The vacuum pump is started, and the pressure is lowered to the desired level (e.g., 20
mmHg) as measured by the manometer.

The sample is heated gently using the heating mantle.

The temperature is recorded when the liquid begins to boil and a steady stream of
condensate is observed on the thermometer and in the condenser. This temperature is the
boiling point at the recorded pressure.

Determination of Density

Density, the mass per unit volume, is a fundamental physical property.
Apparatus:

e Pycnometer (a flask with a specific, accurately known volume)

e Analytical balance

o Constant temperature water bath

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately determined using an
analytical balance.

The pycnometer is filled with the sample of 4-Methoxy-3,6-dihydro-2H-pyran.

The filled pycnometer is placed in a constant temperature water bath until it reaches thermal
equilibrium (e.g., 25 °C).

The pycnometer is removed from the bath, carefully dried, and its mass is determined again.

The mass of the sample is calculated by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer.
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e The density is calculated by dividing the mass of the sample by the known volume of the
pycnometer.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-Methoxy-3,6-dihydro-2H-
pyran.
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Caption: Synthesis of 4-Methoxy-3,6-dihydro-2H-pyran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b101811#boiling-point-and-density-of-4-methoxy-3-6-
dihydro-2h-pyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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